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Compound of Interest

Compound Name: O-Benzyl-(D)-serine benzyl ester

CAS No.: 1279200-11-1

Cat. No.: B3096299

Get Quote

O-Benzyl-D-serine benzyl ester is a doubly protected derivative of the non-proteinogenic amino

acid D-serine. In this molecule, both the reactive side-chain hydroxyl group and the C-terminal

carboxylic acid are masked as benzyl ethers and benzyl esters, respectively. This dual

protection strategy makes it an exceptionally valuable, albeit specialized, building block for

synthetic chemists. Its primary application lies in solution-phase peptide synthesis, where

precise control over reactive functional groups is paramount to achieving desired peptide

sequences without unintended side reactions or polymerization. The incorporation of the D-

enantiomer is of particular interest in drug development, as it can enhance peptide stability

against enzymatic degradation and modulate biological activity. This guide provides an in-depth

analysis of its structure, properties, synthesis, and strategic applications for researchers and

professionals in peptide chemistry and drug discovery.

Molecular Structure and Identification
The fundamental utility of O-benzyl-D-serine benzyl ester stems from its precise molecular

architecture. The presence of two distinct benzyl protecting groups on a D-serine scaffold

dictates its reactivity and applications.
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Caption: Chemical structure of O-benzyl-D-serine benzyl ester.

Table 1: Chemical Identifiers and Formula

Identifier Value Reference

IUPAC Name
Benzyl (2R)-2-amino-3-

(benzyloxy)propanoate
-

Molecular Formula C₁₇H₁₉NO₃ Deduced

Molecular Weight 285.34 g/mol Deduced

CAS Number
Not readily available for the

free amine.
-

Precursor CAS
10433-52-0 (O-Benzyl-D-

serine)
[1][2]

Precursor CAS
151651-44-4 (D-Serine benzyl

ester HCl)
[3]

Physicochemical Properties
Direct experimental data for O-benzyl-D-serine benzyl ester is not extensively published.

However, its properties can be reliably inferred from its structure and data from closely related

precursors. It is a high-molecular-weight, lipophilic amino acid derivative.

Table 2: Physicochemical Property Profile
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Property Value
Rationale / Comparative
Data

Appearance
White to off-white crystalline

powder

Consistent with its precursors

like O-benzyl-D-serine and

Boc-D-serine benzyl ester.[1]

[4]

Solubility

Soluble in organic solvents

(e.g., MeOH, EtOH, DMF,

CH₂Cl₂). Sparingly soluble in

water.

The two benzyl groups

significantly increase

lipophilicity compared to free

D-serine.

Melting Point Not determined.

The related N-Boc-D-serine

benzyl ester melts at 66-70 °C.

The free amine may have a

different melting point.[4]

Storage
Store at 2-8°C in a dry, well-

ventilated place.

Standard conditions for

protected amino acids to

prevent degradation.[1]

Optical Rotation Not determined.

For reference, O-Benzyl-D-

serine has [α]D²⁰ = -20.0 to

-25.0º.[1]

Synthesis and Mechanistic Rationale
The synthesis of O-benzyl-D-serine benzyl ester requires a strategic, multi-step approach to

ensure regioselective protection of the three functional groups: the α-amino, the α-carboxyl,

and the side-chain hydroxyl groups. A logical and field-proven pathway starts from

commercially available D-serine and involves sequential protection.

Causality of the Synthetic Strategy: The order of protection is critical. The α-amino group is

protected first to prevent it from reacting during the subsequent benzylation and esterification

steps. O-benzylation of the side chain is typically performed before C-terminal esterification to

avoid potential side reactions. Finally, the temporary N-protecting group is removed to yield the

target compound.
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Caption: Proposed synthetic workflow for O-benzyl-D-serine benzyl ester.

Detailed Experimental Protocol
This protocol is a synthesized methodology based on established procedures for analogous

transformations.[5][6][7]

Step 1: N-terminal Protection (Boc Protection)

Dissolve D-serine (1 equivalent) in a mixture of 1,4-dioxane and 1M aqueous NaOH at 0°C.

Slowly add di-tert-butyl dicarbonate (Boc₂O, 1.2 equivalents).

Allow the mixture to warm to room temperature and stir for 24 hours.

Perform an aqueous workup, acidifying the aqueous layer to pH 2-3 with 1M H₂SO₄.

Extract the product, N-Boc-D-serine, with ethyl acetate and concentrate under reduced

pressure.

Expertise & Experience: The use of a biphasic system (dioxane/water) ensures all

reactants remain in solution. Boc protection is chosen for its stability in subsequent basic

conditions and its facile, orthogonal removal with acid.

Step 2: Side-Chain Hydroxyl Protection (O-Benzylation)

Dissolve the N-Boc-D-serine from Step 1 in anhydrous dimethylformamide (DMF) under an

inert atmosphere (e.g., Argon).

Cool the solution to 0°C and add sodium hydride (NaH, 2.2 equivalents) portion-wise.

Add benzyl bromide (BnBr, 1.1 equivalents) dropwise.
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Allow the reaction to stir at room temperature for 5-6 hours.

Quench the reaction carefully with water and perform an extractive workup to isolate N-Boc-

O-benzyl-D-serine.

Trustworthiness: This is a classic Williamson ether synthesis. Using a strong, non-

nucleophilic base like NaH ensures complete deprotonation of the hydroxyl group, driving

the reaction to completion. Anhydrous conditions are critical as NaH reacts violently with

water.

Step 3: C-terminal Protection (Benzyl Esterification)

Combine N-Boc-O-benzyl-D-serine (1 equivalent), benzyl alcohol (BnOH, 5 equivalents), and

a catalytic amount of p-toluenesulfonic acid (p-TsOH, 0.2 equivalents) in cyclohexane.

Reflux the mixture using a Dean-Stark apparatus to azeotropically remove the water formed

during the reaction. Monitor for completion (typically 4-6 hours).

Cool the reaction mixture, dilute with a suitable solvent like ethyl acetate, and wash with

saturated sodium bicarbonate solution to remove the acid catalyst.

Purify by chromatography to obtain N-Boc-O-benzyl-D-serine benzyl ester.

Authoritative Grounding: This Fischer-Speier esterification method, using cyclohexane as

a safer alternative to benzene for azeotropic removal of water, is well-established for

producing enantiomerically pure amino acid benzyl esters.[7]

Step 4: N-terminal Deprotection

Dissolve the fully protected intermediate from Step 3 in dichloromethane (CH₂Cl₂).

Add trifluoroacetic acid (TFA, ~25% v/v) and stir at room temperature for 2 hours.

Remove the solvent and excess TFA under reduced pressure.

The resulting product, O-benzyl-D-serine benzyl ester, may be isolated as its TFA salt or

neutralized and purified as the free amine.
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Self-Validating System: The Boc group is specifically designed to be labile to strong acids

like TFA, while the benzyl ether and benzyl ester groups are stable under these conditions,

ensuring selective deprotection.

Applications in Drug Development and Research
The primary role of O-benzyl-D-serine benzyl ester is as a C-terminal starting material in multi-

step solution-phase peptide synthesis.

Strategic Advantage: In solution-phase synthesis, each amino acid is added sequentially to a

growing peptide chain in solution. Unlike solid-phase synthesis where the C-terminus is

anchored to a resin, here it must be protected as an ester to prevent the carboxylate from

participating in unwanted reactions. The benzyl ester is ideal because it is robust but can be

cleaved under relatively mild hydrogenolysis conditions, which also removes the O-benzyl side-

chain protection, often in the final deprotection step.

O-Benzyl-D-Serine
Benzyl Ester

Coupling Reaction

N-Protected
Amino Acid (AA₂)

Protected Dipeptide
(AA₂-Ser(Bzl)-OBzl)

e.g., DCC/HOBt

N-Deprotection

Dipeptide for
Further Elongation

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b3096299/docs?utm_src=pdf-body-img#introduction-a-strategic-building-block-in-modern-peptide-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3096299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Role in the first coupling step of a solution-phase peptide synthesis.

This building block is particularly crucial for synthesizing peptides containing a C-terminal D-

serine, which are explored for:

Enhanced Metabolic Stability: Peptides with D-amino acids are less susceptible to cleavage

by proteases, prolonging their half-life in vivo.

Neuroscience Research: D-serine itself is a critical co-agonist of the NMDA receptor, and

synthetic peptides containing D-Ser(Bzl) can be used as tools to probe neurological

pathways.[3]

Structural Constraints: Incorporating D-amino acids can induce specific secondary structures

(e.g., turns) that are important for biological activity.

Predicted Spectroscopic Data
While experimental spectra for this specific compound are not widely available, its ¹H and ¹³C

NMR spectra can be reliably predicted based on its structure and established chemical shift

ranges.

Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts
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Nucleus Group
Predicted Chemical
Shift (ppm)

Rationale and
Notes

¹H NMR Aromatic (Ph-H) 7.2 - 7.4

10 protons from the

two benzyl groups will

appear as a complex

multiplet.

Benzyl Ester (O-CH₂-

Ph)
~5.1

The ester benzylic

protons are typically

downfield due to the

adjacent electron-

withdrawing carbonyl

group.[8]

Benzyl Ether (O-CH₂-

Ph)
~4.5

The ether benzylic

protons are slightly

upfield compared to

the ester.

Alpha Proton (α-CH) ~3.9 - 4.1
Alpha proton of the

amino acid backbone.

Beta Protons (β-CH₂) ~3.6 - 3.8

Diastereotopic protons

on the carbon

adjacent to the side-

chain oxygen.

Amine (NH₂) Variable

Broad singlet, position

is concentration and

solvent dependent.

¹³C NMR Ester Carbonyl (C=O) 170 - 175

Typical range for an

ester carbonyl carbon.

[9]

Aromatic (Ph-C) 127 - 138

Multiple peaks for the

12 aromatic carbons.

The ipso-carbons

(attached to CH₂) will

be distinct.[10]
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Alpha Carbon (α-C) ~55

Typical range for an α-

carbon of an amino

acid.

Benzyl Ester (O-CH₂-

Ph)
~67

Downfield shift due to

attachment to the

ester oxygen.[8]

Beta Carbon (β-C) ~70

Downfield shift due to

attachment to the

ether oxygen.

Benzyl Ether (O-CH₂-

Ph)
~73

Downfield shift due to

attachment to the

ether oxygen.

Safety and Handling
As a laboratory chemical, O-benzyl-D-serine benzyl ester should be handled with standard

safety precautions.

Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-

resistant gloves.

Handling: Avoid inhalation of dust and direct contact with skin and eyes. Use in a well-

ventilated area or a chemical fume hood.

Storage: Keep the container tightly closed and store in a cool (2-8°C), dry place away from

incompatible materials such as strong oxidizing agents.

Researchers should always consult the specific Safety Data Sheet (SDS) provided by the

supplier before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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